Cas no 288151-51-9 (4-AMINO-8-BROMO-2-METHYLQUINOLINE)

• Product Name: 4-AMINO-8-BROMO-2-METHYLQUINOLINE
• CAS No: 288151-51-9
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD08669717
• CID: 852563
• PubChem ID: 329773399
• Update Time: 2025-04-19

4-AMINO-8-BROMO-2-METHYLQUINOLINE Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-8-BROMO-2-METHYLQUINOLINE
• 4-AMINO-5,7-DIMETHYLQUINOLINE
• 8-bromo-2-methylquinolin-4-amine
• 4-Amino-8-bromoquinaldine
• 8-Bromo-2-methylquinolin-4-ylamine
• OR3655
• QU184
• E79689
• DTXSID60588910
• 4-Amino-8-bromo-2-methylquinoline, AldrichCPR
• AB46032
• 288151-51-9
• AS-82624
• AKOS011483338
• DB-068001
• SCHEMBL439824
• MFCD08669717

• MDL： MFCD08669717
• Inchi： 1S/C10H9BrN2/c1-6-5-9(12)7-3-2-4-8(11)10(7)13-6/h2-5H,1H3,(H2,12,13)
• InChI Key： VXQZWWFUQGSMAV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C(C=C(C)N=C21)N

Computed Properties

• Exact Mass: 235.99500
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 382.2±37.0 °C at 760 mmHg
• Flash Point: 185.0±26.5 °C
• PSA: 38.91000
• LogP: 3.46910
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-AMINO-8-BROMO-2-METHYLQUINOLINE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)